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molecular formula C7H5BrFNO2 B1338020 4-Fluoro-2-nitrobenzyl bromide CAS No. 76437-44-0

4-Fluoro-2-nitrobenzyl bromide

Cat. No. B1338020
CAS RN: 76437-44-0
M. Wt: 234.02 g/mol
InChI Key: NBRNHHKYVFAXCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05504095

Procedure details

To a stirred solution of 4-fluoro-2-nitro toluene (48.9 g) and N-bromosuccinimide (56 g) in carbon tetrachloride (300 ml) was added benzoylperoxide (0.78 g). The mixture was heated under reflux for 90 minutes. Additionally, benzoylperoxide (0.78 g) was added to the mixture. Reflux was continued 90 minutes then, cooled to room temperature.
Name
4-fluoro-2-nitro toluene
Quantity
48.9 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
56 g
Type
reactant
Reaction Step One
Name
benzoylperoxide
Quantity
0.78 g
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
300 mL
Type
solvent
Reaction Step One
Name
benzoylperoxide
Quantity
0.78 g
Type
reactant
Reaction Step Two
Name
4-fluoro-2-nitrobenzyl bromide

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[C:4]([N+:9]([O-:11])=[O:10])[CH:3]=1.[Br:12]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[F:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][Br:12])=[C:4]([N+:9]([O-:11])=[O:10])[CH:3]=1

Inputs

Step One
Name
4-fluoro-2-nitro toluene
Quantity
48.9 g
Type
reactant
Smiles
FC1=CC(=C(C=C1)C)[N+](=O)[O-]
Name
N-bromosuccinimide
Quantity
56 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
benzoylperoxide
Quantity
0.78 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
Name
carbon tetrachloride
Quantity
300 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Step Two
Name
benzoylperoxide
Quantity
0.78 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 90 minutes
Duration
90 min
TEMPERATURE
Type
TEMPERATURE
Details
Reflux

Outcomes

Product
Details
Reaction Time
 90 min
Name
4-fluoro-2-nitrobenzyl bromide
Type
Smiles
FC1=CC(=C(CBr)C=C1)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.